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Compound of Interest

Compound Name: 4-Cyclopropylpyridin-3-amine

CAS No.: 1365763-16-1

Cat. No.: B1444612

Get Quote

Executive Summary
4-Cyclopropylpyridin-3-amine (CAS: 1365763-16-1) represents a high-value pharmacophore

in modern drug discovery, particularly within kinase and GPCR inhibitor programs. Structurally,

it offers a rigidified, lipophilic alternative to isopropyl or ethyl substituents, providing unique

vectors for hydrophobic pocket filling while maintaining a distinct electronic profile due to the

cyclopropyl group's pseudo-unsaturation.

However, its utility is double-edged. While the cyclopropyl moiety enhances metabolic stability

against dealkylation compared to acyclic alkyls, it introduces specific liabilities regarding

CYP450 mechanism-based inactivation (MBI). This guide dissects the physicochemical

architecture, optimized synthesis, and critical reactivity profiles necessary to deploy this

intermediate effectively.

Part 1: Physicochemical Architecture
The following data aggregates experimental and computed values essential for solubility

modeling and formulation.
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Property Value Notes

CAS Number 1365763-16-1
Primary identifier for the free

base.

Molecular Formula C₈H₁₀N₂

Molecular Weight 134.18 g/mol

Appearance Off-white to pale yellow solid
Low-melting solid; tends to oil

upon slight impurity.

LogP (Calc) ~1.1 - 1.3
Moderate lipophilicity; suitable

for CNS penetration.

pKa (Pyridine N) ~6.5

The 3-amino group donates

electron density, raising

basicity vs. pyridine (5.2).

pKa (Aniline N) ~3.0 - 4.0
Weakly basic; typically non-

protonated at physiological pH.

H-Bond Donors 2 Primary amine (-NH₂).

H-Bond Acceptors 2
Pyridine ring nitrogen and

amine nitrogen.

Part 2: Synthetic Methodology (Self-Validating
Protocol)
The Challenge: Direct installation of a cyclopropyl group onto a pyridine ring is non-trivial due

to the instability of cyclopropylboronic acid (protodeboronation) and the steric hindrance of the

ortho-amino group in the precursor.

The Solution: A robust Suzuki-Miyaura cross-coupling utilizing a high-activity catalyst system

(Pd-SPhos or Pd(dppf)Cl₂) to mitigate steric crowding and accelerate the catalytic cycle before

boronic acid decomposition occurs.
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Optimized Protocol: Suzuki Coupling of 3-Amino-4-
chloropyridine
Reaction Scheme: 3-Amino-4-chloropyridine + Cyclopropylboronic acid → 4-
Cyclopropylpyridin-3-amine

Reagents & Stoichiometry:
Substrate: 3-Amino-4-chloropyridine (1.0 equiv)

Coupling Partner: Cyclopropylboronic acid (1.5 equiv) — Excess required due to instability.

Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%) — SPhos is critical for sterically demanding

couplings.

Base: K₃PO₄ (3.0 equiv) — Anhydrous, finely ground.

Solvent: Toluene/Water (10:1 v/v) — Biphasic system promotes inorganic solubility.

Step-by-Step Workflow:
Inerting: Charge a reaction vessel with 3-amino-4-chloropyridine, cyclopropylboronic acid,

Pd(OAc)₂, SPhos, and K₃PO₄. Seal and purge with N₂/Ar for 15 minutes. Crucial: Oxygen

poisons the active Pd(0) species.

Solvation: Degas the Toluene/Water mixture separately (sparge with N₂ for 20 min) before

adding to the solids via syringe.

Thermal Initiation: Heat the mixture to 100°C with vigorous stirring (800 rpm).

Checkpoint: The reaction typically turns dark brown/black within 30 minutes (formation of

Pd-black aggregates indicates catalyst death; a stable dark red/brown solution is ideal).

Monitoring: Monitor via LC-MS at 4 hours. Look for the product mass [M+H]⁺ = 135.2.

Troubleshooting: If conversion stalls <50%, add a second portion of boronic acid (0.5

equiv) and continue heating.
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Workup: Cool to RT. Filter through a Celite pad to remove Pd residues. Dilute with EtOAc,

wash with brine, dry over Na₂SO₄.

Purification: Flash chromatography (DCM:MeOH 95:5). The amine is polar; pre-treat silica

with 1% Et₃N to prevent streaking.

Synthesis Pathway Diagram[1]

3-Amino-4-chloropyridine
(Precursor)

Pd(II) Oxidative
Addition Complex

Oxidative Addition

Cyclopropylboronic acid
Pd(OAc)2 / SPhos

K3PO4, Toluene/H2O

Transmetallation
4-Cyclopropylpyridin-3-amine

(Target)

Reductive Elimination
(100°C)

Click to download full resolution via product page

Figure 1: The steric bulk of the SPhos ligand facilitates the coupling of the hindered 4-position

chloride.

Part 3: Reactivity & Functionalization
Understanding the reactivity profile is vital for downstream derivatization. The 3-amino group is

the primary handle, but the cyclopropyl ring imposes specific stability constraints.

Key Reactivity Vectors
Sandmeyer/Diazotization: The 3-amino group can be converted to a diazonium salt.

Warning: Acidic conditions required for diazotization (e.g., HCl/NaNO₂) can trigger

cyclopropyl ring opening if the temperature is not strictly controlled (<0°C).

Acylation/Amidation: Standard reaction with acid chlorides/anhydrides to form amides

(common in kinase inhibitors).

Note: The pyridine nitrogen may act as a competitive nucleophile or proton scavenger.
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Electrophilic Aromatic Substitution (SEAr): The C2 and C6 positions are activated by the

amino group but deactivated by the pyridine nitrogen. Halogenation typically occurs at C2.

Reactivity Map
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Figure 2: Primary chemical transformations and associated stability risks.

Part 4: Medicinal Chemistry & Safety (Expert
Insight)
Bioisosteric Significance
The cyclopropyl group is a "privileged structure" in medicinal chemistry.

Conformational Restriction: Unlike an isopropyl group, the cyclopropyl ring cannot freely

rotate, locking the vector of hydrophobic interaction.

Sigma-Hole Interactions: The specific electron distribution of the cyclopropyl ring allows for

unique π-interactions with aromatic residues in binding pockets (e.g., Phenylalanine gates in

kinases).

Metabolic Liability: Mechanism-Based Inactivation (MBI)
Critical Safety Note: Cyclopropylamines are notorious suicide inhibitors of Cytochrome P450

enzymes (specifically CYP2D6 and CYP3A4).

Mechanism:
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SET Oxidation: The CYP450 heme abstracts a single electron from the amine nitrogen (or

the cyclopropyl C-H), forming a radical cation.

Ring Scission: The radical triggers the homolytic cleavage of the cyclopropyl ring, generating

a highly reactive carbon-centered radical.

Covalent Binding: This radical attacks the heme porphyrin ring, irreversibly inactivating the

enzyme.

Design Mitigation: If MBI is observed, consider substituting the cyclopropyl group with a

difluorocyclopropyl or oxetane analog to alter the oxidation potential.

Metabolic Pathway Diagram
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Figure 3: Mechanism of CYP450 inactivation by cyclopropylamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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